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Compound of Interest

6-Bromo-3-difluoromethoxy-2-
Compound Name:
nitrotoluene

CAS No.: 1805527-71-2

Cat. No.: B1409812
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Table 1: Chemical Specifications
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Property Detail

Chemical Name 6-Bromo-3-difluoromethoxy-2-nitrotoluene
CAS Number 1805527-71-2

Molecular Formula CsHeBrF2NOs

Molecular Weight 282.04 g/mol

SMILES Cclc(NO2)c(OCHF2)ccclBr

) Solid or Viscous Liquid (Batch dependent; verify
Physical State

CoA)
N Soluble in DCM, DMSO, Ethyl Acetate; Insoluble
Solubility )
in Water
o Nitro (-NOz2), Aryl Bromide (-Br),
Key Moieties

Difluoromethoxy (-OCHF?2)

Part 2: Hazard Identification & Toxicology (E-E-A-T
Analysis)

2.1 Energetic & Thermal Hazards (Nitro Group) The presence of the nitro group ortho to the
methyl group introduces a risk of thermal instability. While the bromine atom provides some
steric deactivation, nitro-toluenes are precursors to "self-oxidizing" decomposition events.

e Risk: Runaway exothermic decomposition if heated above 150°C without solvent.

o Control: Differential Scanning Calorimetry (DSC) is mandatory before scaling any reaction
>10g to determine the onset temperature of decomposition (

2.2 Fluorine-Specific Hazards (Difluoromethoxy Group) The -OCHF2z group is generally
chemically stable but poses severe risks under fire conditions.

o Combustion Product: Thermal decomposition releases Hydrogen Fluoride (HF) and Carbonyl
Fluoride (COF-2), both of which are immediately toxic to respiratory mucosa and corrosive to
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skin/eyes.

o Metabolic Fate: While designed for metabolic stability, accidental ingestion may lead to
fluoride ion liberation via P450 oxidative dealkylation, carrying a risk of fluorosis or
hypocalcemia.

2.3 Acute Toxicology

« Inhalation: High risk. Dust or vapor causes respiratory irritation and potential
methemoglobinemia (blue skin, dizziness) due to the nitro-aromatic nature.

o Skin/Eye: Corrosive/lrritant. The benzylic-like environment (though deactivated) and aryl
halide nature suggest strong sensitizing potential.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)

3.1 Engineering Controls

e Primary Containment: All handling of the neat solid/liquid must occur within a certified
chemical fume hood operating at face velocity >0.5 m/s.

 Static Control: Use anti-static liners and ground all glassware. Nitro-aromatics can be
sensitive to electrostatic discharge (ESD) in dry environments.

3.2 Personal Protective Equipment (PPE)

» Respiratory: If handling powder outside a hood (not recommended), use a full-face respirator
with ABEK-P3 cartridges (protects against organic vapors, acid gases like HF, and
particulates).

o Dermal: Double-gloving strategy.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil) for prolonged handling.

¢ Ocular: Chemical splash goggles. Face shield required during reactor loading.
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Part 4: Handling & Synthesis Workflows

4.1 Storage Protocol
e Temperature: Store at 2—-8°C.

o Atmosphere: Store under Argon or Nitrogen.[1] The difluoromethoxy group is stable, but the
aryl bromide can undergo slow photolytic degradation; amber vials are required.

o Segregation: Keep away from strong reducing agents (hydrazine, hydrides) and strong
bases (which can deprotonate the methyl group, leading to quinone methide-like
polymerization).

4.2 Representative Synthesis Workflow The following diagram illustrates a standard usage
cycle, highlighting the critical safety decision points when using this intermediate in a Suzuki-
Miyaura coupling followed by Nitro reduction.
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Receipt & QC
(Check CoA, DSC Data)

l

Storage
(2-8°C, Argon, Amber)

Weighing in Hood

Step 1: Suzuki Coupling
(Pd-Cat, Boronic Acid, Base)

CRITICAL SAFETY NODE

Exotherm Risk:
Nitro reduction releases high heat.
Avoid dry Pd/C contact with solvent vapors.

Workup & Isolation
(Remove Pd residues)

Step 2: Nitro Reduction
(H2/Pd-C or Fe/NH4CI)

Waste Disposal Final Scaffold
(Halogenated Stream) (Amino-Biaryl)

Click to download full resolution via product page

Caption: Operational workflow for 6-Bromo-3-difluoromethoxy-2-nitrotoluene, emphasizing
the critical thermal risk during the nitro reduction step.

4.3 Experimental Protocol: Safe Suzuki Coupling Standard Operating Procedure (SOP) for 1.0
g Scale:

e Setup: Flame-dry a 25 mL Schlenk flask. Cool under Argon.

e Charging: Add 6-Bromo-3-difluoromethoxy-2-nitrotoluene (1.0 equiv), Boronic Acid (1.1
equiv), and Base (e.g., K2COs, 2.0 equiv).
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e Solvent: Add degassed Dioxane/Water (4:1). Note: Degassing is crucial to prevent
homocoupling and preserve catalyst.

o Catalyst: Add Pd(dppf)Clz (0.05 equiv) last against a counter-flow of Argon.

» Reaction: Heat to 80°C. Safety: Do not exceed 100°C due to the nitro group's thermal
sensitivity.

e Quench: Cool to RT, dilute with EtOAc, wash with brine.

Part 5: Emergency Response & Waste Disposal

5.1 Emergency Decision Tree In the event of a loss of containment, immediate action is
required to mitigate HF exposure and explosion risks.
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Incident Detected

Identify Type

Spill (Solid/Liquid) Fire / Thermal Runaway

/

Evacuate Area (10m) Activate Fire Alarm

/

Don PPE: Resp (ABEK) + Double Gloves

Use CO2 or Dry Powder.
NO WATER (Hydrolysis Risk)

l

Absorb with Vermiculite. WARNING: HF Gas Release.
Do NOT use combustible paper. Do not approach without SCBA.
Seal in HazMat Drum Medical Evaluation:
Label: "Toxic + Fluorinated' Check for HF burns/Methemoglobinemia

Click to download full resolution via product page

Caption: Emergency response protocol distinguishing between containment failure and thermal
events.

5.2 Waste Disposal

o Classification: Hazardous Chemical Waste (Toxic, Halogenated).
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e Segregation: Do not mix with ketone solvents (acetone) in waste drums if strong bases are
present (exotherm risk).

e Labeling: Must explicitly state "Contains Organic Fluorine" to alert incineration facilities of HF
generation potential.
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e Synthesis of Difluoromethoxy Arenes
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inferring thermal hazards of the nitro-bromo-toluene core.

o Vendor Reference (Identity Verification)

o Title: "Product Page: 6-Bromo-3-difluoromethoxy-2-nitrotoluene (CAS 1805527-71-2)."
o Source:MolCore / ChemicalBook.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Part 1. Chemical Identity & Physicochemical
Properties[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1409812/docs#part-1-chemical-identity-
physicochemical-properties-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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